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Compound of Interest

Compound Name: Asatone

Cat. No.: B8063810 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. Acetone, a common solvent, requires specific personal protective

equipment (PPE) to mitigate risks of exposure and ensure a safe laboratory environment. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to build deep trust and value beyond the product itself.

Essential Personal Protective Equipment for
Acetone
When working with acetone, a comprehensive PPE strategy is crucial. This includes protection

for the skin, eyes, and respiratory system. The following table summarizes the recommended

PPE for handling acetone.
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Body Part
Personal Protective
Equipment

Material/Type

Hands Chemical-resistant gloves Butyl rubber, Latex, Neoprene

Eyes

Chemical splash goggles or

safety glasses with side

shields

ANSI Z87.1 certified

Face
Face shield (in addition to

goggles for splash hazards)
---

Body
Laboratory coat or chemical-

resistant apron
---

Respiratory
Air-purifying respirator with

organic vapor cartridges
NIOSH-approved

Quantitative Data on PPE and Acetone Properties
To facilitate informed decisions on PPE selection and safe handling, the following tables

provide key quantitative data.

Table 1: Glove Material Breakthrough Time for Acetone

Glove Material Breakthrough Time (minutes)

Butyl Rubber > 480

Natural Rubber/Latex > 480

Neoprene 10

Nitrile < 10

Breakthrough time indicates the time it takes for the chemical to permeate the glove material.

Longer breakthrough times signify greater protection.

Table 2: Occupational Exposure Limits and Respiratory Protection for Acetone
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Organization
Exposure Limit (Time-
Weighted Average)

Respirator Requirement

OSHA (PEL) 1000 ppm (8-hour) Not specified at PEL

NIOSH (REL) 250 ppm (10-hour)

Respirator with organic vapor

cartridges recommended

above REL

ACGIH (TLV) 500 ppm (8-hour)

Respirator with organic vapor

cartridges recommended

above TLV

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value. All units are in parts per million (ppm).

Table 3: Physical and Chemical Properties of Acetone

Property Value

Molecular Formula C₃H₆O

Molecular Weight 58.08 g/mol

Boiling Point 56°C (133°F)

Flash Point -20°C (-4°F)

Autoignition Temperature 465°C (869°F)

Lower Explosive Limit 2.5%

Upper Explosive Limit 12.8%

Vapor Pressure 180 mmHg at 20°C

Specific Gravity 0.79

Solubility in Water Miscible
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Experimental Protocol: Testing Chemical Resistance
of Protective Gloves (ASTM F739)
The breakthrough time of glove materials when exposed to acetone is determined using a

standardized test method, ASTM F739. This protocol measures the resistance of protective

clothing materials to permeation by liquids and gases.

In this test, the protective material is placed in a test cell, acting as a barrier between the

challenge chemical (acetone) and a collection medium (gas or liquid). The collection medium is

continuously monitored for the presence of the chemical. The time from the initial contact of the

chemical with the outside surface of the material until it is detected on the inside surface is the

breakthrough time. This provides a quantitative measure of the glove's barrier effectiveness.[1]

[2][3][4][5]

Procedural Guidance for Handling and Disposal
Handling Acetone:

Ventilation: Always handle acetone in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation of vapors.

Ignition Sources: Acetone is highly flammable. Eliminate all potential ignition sources, such

as open flames, sparks, and hot surfaces, from the work area.

Personal Protective Equipment: Before handling, don the appropriate PPE as outlined in the

tables above. Ensure gloves are inspected for any signs of degradation or puncture.

Dispensing: Use appropriate dispensing equipment to avoid splashes and spills.

Contingency Plan: Have a spill kit readily available and be familiar with the emergency

procedures for acetone exposure.

Disposal of Acetone Waste:

Acetone is considered hazardous waste and must be disposed of accordingly.
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Segregation: Collect all acetone-containing waste in a designated, properly labeled, and

sealed container.

Container Compatibility: Use containers made of materials compatible with acetone, such as

glass or high-density polyethylene (HDPE).

Labeling: Clearly label the waste container with "Hazardous Waste - Acetone" and any other

required information as per your institution's and local regulations.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

and certified hazardous waste disposal company. Never pour acetone down the drain.

Logical Workflow for Handling Acetone
The following diagram illustrates the step-by-step process for safely handling acetone, from

preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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